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1-Methyl-1-propylpiperidinium

bromide

Cat. No.: B1453552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methyl-1-propylpiperidinium bromide (MPPB) is a quaternary ammonium salt belonging to

the class of ionic liquids (ILs). Ionic liquids are salts with melting points below 100°C, and they

have garnered significant interest in various scientific fields due to their unique

physicochemical properties. These properties include low vapor pressure, high thermal stability,

and tunable solubility. MPPB, with its piperidinium cation, is a subject of research in areas such

as electrochemistry and materials science. This guide provides a comprehensive overview of

the known physical properties of 1-Methyl-1-propylpiperidinium bromide, general

experimental protocols for its synthesis and characterization, and a summary of its key data.

Chemical Identity
This section provides fundamental identification details for 1-Methyl-1-propylpiperidinium
bromide.
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Identifier Value

IUPAC Name 1-methyl-1-propylpiperidin-1-ium bromide

CAS Number 88840-42-0

Molecular Formula C₉H₂₀BrN

SMILES CCC[N+]1(C)CCCCC1.[Br-]

InChI
InChI=1S/C9H20N.BrH/c1-3-7-10(2)8-5-4-6-9-

10;/h3-9H2,1-2H3;1H/q+1;/p-1

InChIKey CSANMXKHSHGXNC-UHFFFAOYSA-M

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-Methyl-1-
propylpiperidinium bromide based on available data.

Property Value Reference

Molecular Weight 222.17 g/mol [1]

Appearance
White to almost white powder

or crystals
[2]

Melting Point 248 °C [3]

Specific Gravity 1.33 [3]

Solubility in Water Soluble [3]

Purity >98.0% (T) [2]

Note: Further quantitative data on solubility in various organic solvents is not readily available

in the reviewed literature.
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Detailed, peer-reviewed experimental protocols for the specific synthesis and property

determination of 1-Methyl-1-propylpiperidinium bromide are not extensively documented in

publicly available literature. However, this section outlines general methodologies for the

synthesis of similar quaternary ammonium salts and the characterization of ionic liquids, which

can be adapted by researchers.

General Synthesis of 1-Alkyl-1-methylpiperidinium
Bromides
The synthesis of 1-Methyl-1-propylpiperidinium bromide is typically achieved through a

quaternization reaction, which is a type of Sₙ2 reaction. This involves the alkylation of a tertiary

amine (N-methylpiperidine) with an alkyl halide (1-bromopropane).

Reaction Scheme:

Reactants

Process
Product

N-Methylpiperidine

Reaction in a suitable solvent 
 (e.g., acetonitrile or acetone) 
 under controlled temperature

1-Bromopropane

1-Methyl-1-propylpiperidinium bromide

Click to download full resolution via product page

Caption: General synthesis workflow for 1-Methyl-1-propylpiperidinium bromide.

General Procedure:

Reactant Preparation: N-methylpiperidine and a slight molar excess of 1-bromopropane are

dissolved in a suitable aprotic solvent, such as acetonitrile or acetone, in a reaction vessel

equipped with a magnetic stirrer and a reflux condenser.
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Reaction: The reaction mixture is typically stirred at a controlled temperature (e.g., room

temperature to gentle reflux) for a period ranging from several hours to a few days. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or NMR spectroscopy.

Product Isolation and Purification: Upon completion of the reaction, the product, which is a

salt, may precipitate out of the solvent. If so, it can be collected by filtration. If the product

remains dissolved, the solvent is removed under reduced pressure. The resulting crude

product is then purified, often by recrystallization from a suitable solvent or solvent mixture

(e.g., ethanol/ether), to yield the pure 1-Methyl-1-propylpiperidinium bromide. The purified

product is typically dried under vacuum.

Determination of Physical Properties
The following are general experimental methods used to characterize the physical properties of

ionic liquids like 1-Methyl-1-propylpiperidinium bromide.

4.2.1. Melting Point Determination:

The melting point is a crucial parameter for classifying a salt as an ionic liquid. It is typically

determined using a melting point apparatus or by differential scanning calorimetry (DSC). For

the melting point apparatus, a small amount of the crystalline solid is packed into a capillary

tube and heated slowly. The temperature range over which the solid melts is recorded. DSC

provides a more detailed thermal profile, showing melting endotherms, glass transitions, and

decomposition temperatures.

4.2.2. Solubility Determination:

A general gravimetric method can be employed to determine the solubility of 1-Methyl-1-
propylpiperidinium bromide in various solvents. A saturated solution is prepared by adding

an excess of the salt to a known volume of the solvent at a specific temperature. The mixture is

stirred for an extended period to ensure equilibrium is reached. The saturated solution is then

carefully separated from the undissolved solid, and a known volume of the solution is taken.

The solvent is evaporated, and the mass of the remaining salt is measured. The solubility is

then calculated and expressed in units such as g/100 mL or mol/L.

4.2.3. Spectroscopic Analysis:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for confirming the chemical structure of the synthesized compound. A small

amount of the sample is dissolved in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

The resulting spectra provide information about the chemical environment of the hydrogen

and carbon atoms in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present in the molecule. A small amount of the solid sample is typically

analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory. The

resulting spectrum shows absorption bands corresponding to the vibrational frequencies of

the different bonds in the molecule.

Note: Specific ¹H NMR, ¹³C NMR, and FTIR spectra for 1-Methyl-1-propylpiperidinium
bromide are not available in the public domain at the time of this writing.

Visualization of Methodologies
The following diagram illustrates a generalized workflow for the characterization of a newly

synthesized ionic liquid such as 1-Methyl-1-propylpiperidinium bromide.

Synthesis & Purification

Structural & Physical Characterization

Quaternization Reaction

Recrystallization

NMR Spectroscopy 
 (¹H, ¹³C) FTIR Spectroscopy Melting Point 

 Determination (DSC) Solubility Studies

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1453552?utm_src=pdf-body
https://www.benchchem.com/product/b1453552?utm_src=pdf-body
https://www.benchchem.com/product/b1453552?utm_src=pdf-body
https://www.benchchem.com/product/b1453552?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for the characterization of ionic liquids.

Conclusion
1-Methyl-1-propylpiperidinium bromide is a piperidinium-based ionic liquid with defined

chemical and physical properties. This guide has summarized the available data and provided

general experimental frameworks for its synthesis and characterization. While specific, detailed

protocols and spectroscopic data for this compound are not widely published, the

methodologies outlined here provide a solid foundation for researchers and professionals

working with this and related ionic liquids. Further research is warranted to fully elucidate its

properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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